Cas no 5945-53-9 (multiflorenone)

multiflorenone structure
multiflorenone structure
Product Name:multiflorenone
CAS No:5945-53-9
MF:C30H48O
MW:424.701529502869
CID:2006597
PubChem ID:101596841
Update Time:2025-04-21

multiflorenone Chemical and Physical Properties

Names and Identifiers

    • multiflorenone
    • D:C-Friedo-5α-olean-7-en-3-one
    • 5945-53-9
    • DTXSID701266167
    • (13alpha,14beta)-13-Methyl-26-norolean-7-en-3-one
    • (13I+/-,14I(2))-13-Methyl-26-norolean-7-en-3-one
    • Inchi: 1S/C30H48O/c1-25(2)15-16-27(5)17-18-29(7)21-9-10-22-26(3,4)24(31)12-13-28(22,6)20(21)11-14-30(29,8)23(27)19-25/h9,20,22-23H,10-19H2,1-8H3/t20-,22-,23+,27+,28+,29+,30-/m0/s1
    • InChI Key: UXHCEYUOPOEVNM-YKCZWCFSSA-N
    • SMILES: O=C1CC[C@@]2(C)[C@H](C1(C)C)CC=C1[C@@H]2CC[C@@]2(C)[C@@H]3CC(C)(C)CC[C@]3(C)CC[C@@]21C

Computed Properties

  • Exact Mass: 424.370516150g/mol
  • Monoisotopic Mass: 424.370516150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 17.1Ų
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